Cas no 691381-95-0 (N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline)

• Product Name: N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline
• CAS No: 691381-95-0
• MF: C₂₄H₂₅NO₅S₂
• MW: 471.589004278183
• CID: 6456495
• Update Time: 2025-07-14

N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline
• N-[2,2-bis-(4-methylphenyl)sulfonylethenyl]-4-ethoxyaniline
• Benzenamine, N-[2,2-bis[(4-methylphenyl)sulfonyl]ethenyl]-4-ethoxy-

• Inchi： 1S/C24H25NO5S2/c1-4-30-21-11-9-20(10-12-21)25-17-24(31(26,27)22-13-5-18(2)6-14-22)32(28,29)23-15-7-19(3)8-16-23/h5-17,25H,4H2,1-3H3
• InChI Key： SVFKDRUYIIUIFE-UHFFFAOYSA-N
• SMILES： C1(N/C=C(\S(C2=CC=C(C)C=C2)(=O)=O)/S(C2=CC=C(C)C=C2)(=O)=O)=CC=C(OCC)C=C1

Additional information on N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline

Introduction to N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline (CAS No. 691381-95-0)

N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline is a sophisticated organic compound characterized by its intricate molecular structure and diverse potential applications in the field of chemical and pharmaceutical research. This compound, identified by the CAS number 691381-95-0, has garnered significant attention due to its unique chemical properties and its potential role in the development of novel therapeutic agents.

The molecular formula of N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline underscores its complexity, featuring a central ethenyl group flanked by two bulky 4-methylbenzenesulfonyl groups and an ethoxy-substituted aniline moiety. This structural arrangement imparts distinct electronic and steric properties, making it a valuable candidate for various chemical modifications and functionalizations.

In recent years, the compound has been the subject of extensive research aimed at elucidating its pharmacological profile and exploring its utility in drug discovery. The presence of multiple aromatic rings and functional groups suggests that N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline may exhibit a range of biological activities, including interactions with enzymes, receptors, and other cellular targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of sulfonyl and ethoxy groups provides numerous opportunities for further chemical derivatization, enabling researchers to tailor its properties for specific applications. For instance, modifications to the aromatic rings could enhance solubility or improve bioavailability, while alterations to the ethenyl or aniline moieties might fine-tune binding affinity to biological targets.

The synthesis of N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecules with precise control over their structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve the desired architecture efficiently.

The pharmacological investigation of N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline has revealed several promising avenues for therapeutic intervention. Initial studies suggest that this compound may possess anti-inflammatory properties, making it a potential candidate for treating conditions characterized by excessive inflammation. Additionally, its structural features hint at possible applications in the management of neurological disorders, where modulation of neurotransmitter activity is crucial.

The role of computational chemistry in understanding the behavior of N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts and helped optimize its pharmacological properties.

In conclusion, N-2,2-bis(4-methylbenzenesulfonyl)ethenyl-4-ethoxyaniline (CAS No. 691381-95-0) represents a fascinating subject of study with significant implications for both academic research and industrial applications. Its complex structure and versatile functional groups make it a valuable tool for drug discovery and chemical innovation. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.